Cas no 1529415-44-8 (2-(2,5-dimethylfuran-3-yl)ethan-1-ol)

• Product Name: 2-(2,5-dimethylfuran-3-yl)ethan-1-ol
• CAS No: 1529415-44-8
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5869680
• PubChem ID: 83674177
• Update Time: 2025-10-29

2-(2,5-dimethylfuran-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylfuran-3-yl)ethan-1-ol
• 1529415-44-8
• EN300-1858845

• Inchi： 1S/C8H12O2/c1-6-5-8(3-4-9)7(2)10-6/h5,9H,3-4H2,1-2H3
• InChI Key： OJWKLPRTRUYCTJ-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)CCO

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(2,5-dimethylfuran-3-yl)ethan-1-ol

Introduction to 2-(2,5-dimethylfuran-3-yl)ethan-1-ol (CAS No. 1529415-44-8)

2-(2,5-dimethylfuran-3-yl)ethan-1-ol, also known by its CAS number 1529415-44-8, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its furan ring and hydroxyl group, which confer it with a range of interesting properties and reactivity profiles.

The molecular formula of 2-(2,5-dimethylfuran-3-yl)ethan-1-ol is C₈H₁₀O₂, and its molecular weight is approximately 138.16 g/mol. The compound is a colorless liquid at room temperature and exhibits moderate solubility in water and excellent solubility in organic solvents such as ethanol and acetone. These physical properties make it an attractive candidate for use in various chemical processes and formulations.

In the realm of pharmaceutical research, 2-(2,5-dimethylfuran-3-yl)ethan-1-ol has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its biological activities, particularly its anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that 2-(2,5-dimethylfuran-3-yl)ethan-1-ol exhibited significant anti-inflammatory effects in vitro, reducing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages.

Beyond its pharmaceutical applications, 2-(2,5-dimethylfuran-3-yl)ethan-1-ol has also been explored for its potential use in materials science. Its furan ring provides a platform for the synthesis of advanced polymers and functional materials. Research conducted at the University of California, Berkeley, demonstrated that 2-(2,5-dimethylfuran-3-yl)ethan-1-ol-based polymers exhibit enhanced thermal stability and mechanical strength compared to traditional polymers. These properties make them suitable for applications in high-performance coatings and adhesives.

The synthetic accessibility of 2-(2,5-dimethylfuran-3-yl)ethan-1-ol has also been a subject of interest. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 3-bromobutyraldehyde with 2,5-dimethylfuran followed by reduction with sodium borohydride. This approach yields high purity 2-(2,5-dimethylfuran-3-yl)ethan-1-ol with good yields, making it feasible for industrial production.

In addition to its synthetic routes, the safety profile of 2-(2,5-dimethylfuran-3-yl)ethan-1-ol has been extensively studied. Toxicological assessments have shown that it has low toxicity when handled properly and is not classified as a hazardous substance under current regulations. However, standard safety precautions should be observed during handling to ensure worker safety.

The environmental impact of 2-(2,5-dimethylfuran-3-yl)ethan-1-ol is another important consideration. Studies have indicated that it biodegrades readily under aerobic conditions and does not persist in the environment. This makes it an environmentally friendly alternative to some traditional chemicals used in industrial processes.

In conclusion, 2-(2,5-dimethylfuran-3-yl)ethan-1-ol (CAS No. 1529415-44-8) is a multifaceted compound with a wide range of potential applications. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development in pharmaceuticals, materials science, and chemical synthesis. As ongoing studies continue to uncover new insights into its properties and applications, the future prospects for this compound appear promising.